Cas no 213413-14-0 (2-Benzothiazolecarboxylicacid, 2-methylhydrazide)

• Product name: 2-Benzothiazolecarboxylicacid, 2-methylhydrazide
• CAS No: 213413-14-0
• MF: C₉H₉N₃OS
• MW: 207.25226
• CID: 242566
• PubChem ID: 45077140

2-Benzothiazolecarboxylicacid, 2-methylhydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxylicacid, 2-methylhydrazide
• 2-Benzothiazolecarboxylicacid,2-methylhydrazide(9CI)
• 213413-14-0

• Inchi： InChI=1S/C9H9N3OS/c1-10-12-8(13)9-11-6-4-2-3-5-7(6)14-9/h2-5,10H,1H3,(H,12,13)
• InChI Key： IYJMYNQRVVCGLL-UHFFFAOYSA-N
• SMILES： CNNC(C1=NC2=CC=CC=C2S1)=O

Computed Properties

• Exact Mass: 207.047
• Monoisotopic Mass: 207.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 82.3A^2

Additional information on 2-Benzothiazolecarboxylicacid, 2-methylhydrazide

测试